2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)-N-(oxolan-2-ylmethyl)acetamide

• IUPAC Name: 2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H28N2O5S/c1-3-28-21-9-5-4-8-20(21)24(16-22(25)23-15-18-7-6-14-29-18)30(26,27)19-12-10-17(2)11-13-19/h4-5,8-13,18H,3,6-7,14-16H2,1-2H3,(H,23,25)
• InChI Key: RYZGWZYAAJCICU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N(CC(=O)NCC2CCCO2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C22H28N2O5S
• Molecular Weight: 432.5 g/mol

Description

2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)-N-(oxolan-2-ylmethyl)acetamide is a synthetic organic compound that belongs to the class of sulfonamides These compounds are known for their diverse applications in medicinal chemistry, particularly as antimicrobial agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)-N-(oxolan-2-ylmethyl)acetamide typically involves multiple steps, starting from readily available starting materials. The general synthetic route may include:

Formation of the sulfonamide group: This step involves the reaction of 4-methylbenzenesulfonyl chloride with 2-ethoxyaniline under basic conditions to form the sulfonamide intermediate.

Introduction of the oxolan-2-ylmethyl group: The intermediate is then reacted with oxolan-2-ylmethylamine in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis, and purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)-N-(oxolan-2-ylmethyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to an amine.

Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes involving sulfonamides.

Medicine: Potential use as an antimicrobial agent or in drug development.

Industry: Applications in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)-N-(oxolan-2-ylmethyl)acetamide would depend on its specific application. In medicinal chemistry, sulfonamides typically inhibit the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria. This inhibition leads to the disruption of bacterial growth and replication.

Comparison with Similar Compounds

Similar Compounds

Sulfanilamide: A simple sulfonamide with antimicrobial properties.

Sulfamethoxazole: A sulfonamide used in combination with trimethoprim as an antibiotic.

Sulfadiazine: Another sulfonamide antibiotic used to treat bacterial infections.

Uniqueness

2-(2-ethoxy-N-(4-methylphenyl)sulfonylanilino)-N-(oxolan-2-ylmethyl)acetamide is unique due to its specific structural features, such as the presence of the oxolan-2-ylmethyl group and the ethoxy substituent. These features may confer unique biological activity or chemical reactivity compared to other sulfonamides.